Cas no 852450-51-2 (N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 852450-51-2
• MF: C₂₁H₁₈FN₅O₃
• MW: 407.397727489471
• CID: 6537067
• Update Time: 2025-06-08

N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1,4-dihydro-4-oxo-

• Inchi： 1S/C21H18FN5O3/c1-2-30-17-9-5-15(6-10-17)25-19(28)12-26-13-23-20-18(21(26)29)11-24-27(20)16-7-3-14(22)4-8-16/h3-11,13H,2,12H2,1H3,(H,25,28)
• InChI Key： XDXLPRHKSINDQP-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(OCC)C=C2)=O)C(=O)C2C=NN(C3=CC=C(F)C=C3)C=2N=1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS No. 852450-51-2): A Comprehensive Overview

N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS No. 852450-51-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS No. 852450-51-2) is characterized by a pyrazolopyrimidine core substituted with various functional groups. The presence of an ethoxyphenyl group and a fluorophenyl group imparts unique physicochemical properties to the molecule. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as ethoxybenzene and fluorobenzene.

One of the commonly used synthetic routes involves the condensation of 3-aminoethylbenzene with 1-(4-fluorophenyl)-3-methylpyrazole to form an intermediate, which is then cyclized in the presence of a suitable base to yield the final product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the compound through optimized reaction conditions and catalysts.

Biological Activities

N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide has been extensively studied for its biological activities. One of its most notable properties is its potent antiviral activity against a range of viral pathogens. Studies have shown that this compound exhibits significant inhibitory effects on viral replication by targeting key viral enzymes and disrupting viral life cycles.

In addition to its antiviral properties, N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide has also demonstrated promising anticancer activity. Research has indicated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. The compound's ability to selectively target cancer cells while sparing normal cells makes it a potential candidate for cancer therapy.

Recent Research Findings

The latest research on N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide has shed light on its mechanism of action and potential therapeutic applications. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a specific viral protease involved in viral replication. This finding has significant implications for the development of new antiviral drugs targeting this enzyme.

Another study conducted by researchers at a leading pharmaceutical company investigated the anticancer properties of N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide. The results showed that it significantly reduced tumor growth in xenograft models by inducing apoptosis and inhibiting angiogenesis. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

Clinical Trials and Future Prospects

The promising preclinical data on N-(4-ethoxyphenyl)-2-1-(4-fluorophenyl)-4-o xo - 1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 5 - ylacetamide have paved the way for further clinical evaluation. Several phase I and II clinical trials are currently underway to assess its safety and efficacy in treating viral infections and cancer. Early results from these trials have been encouraging, with no major adverse effects reported.

The future prospects for N-(4-e th oxyphen y l ) - 2 - 1 -( 4 - f lu or o phen y l ) - 4 - ox o - 1 H , 4 H , 5 H - pyra z olo [ 3 , 4 - d ] pyri mid i n - 5 - ylacetam ide are promising. If clinical trials continue to yield positive outcomes, it could become a valuable therapeutic option for patients suffering from viral infections and cancer. Ongoing research aims to optimize its pharmacokinetic properties and explore combination therapies with other drugs to enhance its therapeutic potential.